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Compound of Interest

Compound Name:
6-Hydroxy-2-naphthaleneacetic

acid

Cat. No.: B029757 Get Quote

This guide provides immediate, essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for the safe handling of 6-
Hydroxy-2-naphthaleneacetic acid in a laboratory setting. The information is intended for

researchers, scientists, and professionals in drug development.

Hazard Identification and GHS Classification
6-Hydroxy-2-naphthaleneacetic acid is a chemical compound that requires careful handling

due to its potential health hazards. The Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals provides the following classifications for this substance[1]:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1]
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The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table outlines the recommended PPE for handling 6-Hydroxy-2-
naphthaleneacetic acid.

Body Part
Personal Protective
Equipment

Standard

Eyes/Face
Chemical splash goggles or

face shield

OSHA 29 CFR 1910.133 or

European Standard EN166[2]

Skin
Nitrile gloves (change

frequently) and a lab coat
---

Respiratory
NIOSH/MSHA-approved

respirator

Required when engineering

controls are insufficient or

when dust is generated[3]

Feet Closed-toe shoes ---
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Hazard Assessment

PPE Selection

Action

Start: Handling
6-Hydroxy-2-naphthaleneacetic acid

Assess Hazards:
- Skin/Eye Irritant

- Harmful if Swallowed
- Respiratory Irritant

Select Eye Protection:
Chemical Splash Goggles

Select Hand Protection:
Nitrile Gloves

Select Body Protection:
Lab Coat

Respiratory Protection Needed?
(e.g., dust generation)

Wear Standard PPE:
Goggles, Gloves, Lab Coat

Use Chemical Fume Hood

Yes

No

Wear NIOSH-approved
Respirator

Proceed with Experiment

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate Personal Protective Equipment (PPE).
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational procedure is crucial for minimizing risks.

1. Engineering Controls:

Always handle 6-Hydroxy-2-naphthaleneacetic acid in a certified chemical fume hood to

minimize inhalation exposure[4].

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation[2].

2. Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for 6-Hydroxy-2-naphthaleneacetic
acid.

Don all required PPE as outlined in the table above.

Ensure all containers are properly labeled.

3. Handling:

Avoid generating dust. If the compound is in powdered form, handle it with care to prevent it

from becoming airborne.

Use non-sparking tools and equipment[5].

Keep the container tightly closed when not in use.

Wash hands thoroughly with soap and water after handling, even if gloves were worn[2][6].

4. In Case of a Spill:

Evacuate the immediate area.

Eliminate all sources of ignition[4].

If possible, confine the spill to a small area using absorbent material[4].
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For larger spills, or if you are not trained to handle them, contact your institution's

Environmental Health & Safety (EH&S) department.

Clean up the spill wearing appropriate PPE. Double bag the spill waste in clear plastic bags,

label it, and dispose of it as hazardous waste[4].

First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If the victim is not

breathing, begin artificial respiration. Seek

immediate medical attention[2][4].

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation persists, seek medical attention[2][6].

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, making sure to hold the

eyelids open. Remove contact lenses if present

and easy to do so. Seek immediate medical

attention[4][6].

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention[7].

Disposal Plan
Proper disposal of 6-Hydroxy-2-naphthaleneacetic acid and its containers is mandatory to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This material and its container must be disposed of as hazardous

waste[3].
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Container Disposal: Do not reuse empty containers. They should be treated as hazardous

waste.

Disposal Procedure: Dispose of contents and containers to an approved waste disposal

plant in accordance with local, regional, and national regulations[2][6]. Do not empty into

drains[2]. Chemical waste generators must consult all applicable regulations to ensure

complete and accurate classification[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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